Cas no 144709-03-5 (Quinoline, 4-methoxy-2-(4-methoxyphenyl)-)
144709-03-5 structure
Product Name:Quinoline, 4-methoxy-2-(4-methoxyphenyl)-
CAS No:144709-03-5
MF:C17H15NO2
MW:265.306504487991
CID:1317918
PubChem ID:826244
Update Time:2025-04-20
Quinoline, 4-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4-methoxy-2-(4-methoxyphenyl)-
- 4-methoxy-2-(4-methoxyphenyl)quinoline
- Oprea1_669085
- 144709-03-5
- DTXSID30356562
- HMS2522F04
- SMR000224816
- CHEMBL1380577
- AE-562/12222925
- MLS000702181
-
- Inchi: 1S/C17H15NO2/c1-19-13-9-7-12(8-10-13)16-11-17(20-2)14-5-3-4-6-15(14)18-16/h3-11H,1-2H3
- InChI Key: YTWHBYPYZLSPLQ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C2C=CC(=CC=2)OC)=NC2C=CC=CC=21
Computed Properties
- Exact Mass: 265.11035
- Monoisotopic Mass: 265.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
Quinoline, 4-methoxy-2-(4-methoxyphenyl)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
144709-03-5 (Quinoline, 4-methoxy-2-(4-methoxyphenyl)-) Related Products
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- 4789-73-5(6-Methoxy-2-phenylquinoline)
- 698984-37-1(2-Phenylquinolin-5-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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